Cas no 1798406-93-5 ((E)-N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide
• CAS No: 1798406-93-5
• MF: C₂₁H₂₂N₄O₂S
• MW: 394.489983081818
• CID: 5374933
• Update Time: 2025-10-28

(E)-N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-Cyclopropyl-3-(4-pyridinyl)-1H-pyrazol-1-yl]ethyl]-2-phenylethenesulfonamide
• (E)-N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide

• Inchi： 1S/C21H22N4O2S/c26-28(27,15-10-17-4-2-1-3-5-17)23-13-14-25-21(19-6-7-19)16-20(24-25)18-8-11-22-12-9-18/h1-5,8-12,15-16,19,23H,6-7,13-14H2
• InChI Key： YDEPBUCIRYYJQE-UHFFFAOYSA-N
• SMILES： C(S(NCCN1C(C2CC2)=CC(C2C=CN=CC=2)=N1)(=O)=O)=CC1=CC=CC=C1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 614.2±65.0 °C(Predicted)
• pka: 10.05±0.40(Predicted)

Additional information on (E)-N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide

Compound (E)-N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide (CAS No. 1798406-93-5)

The compound (E)-N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide (CAS No. 1798406-93-5) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound, characterized by its complex structure, has garnered attention due to its unique chemical properties and promising biological activities. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

The molecular structure of this compound is composed of several key functional groups, including a cyclopropyl ring, a pyridin-substituted pyrazole moiety, and a sulfonamide group. These structural elements contribute to its stability, bioavailability, and ability to interact with specific biological targets. The cyclopropyl group, known for its strain-induced reactivity, plays a crucial role in enhancing the compound's pharmacokinetic properties. Meanwhile, the pyridin-substituted pyrazole moiety provides a platform for hydrogen bonding and π-interactions, which are essential for binding to protein targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets with remarkable accuracy. For instance, molecular docking studies have revealed that the compound exhibits strong binding affinity to several kinases and G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. Furthermore, experimental validation has confirmed these predictions, demonstrating that the compound can modulate the activity of these targets in vitro and in vivo.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and selective oxidation. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and scalability of its synthesis. Recent innovations in green chemistry have also led to the development of more environmentally friendly synthetic routes, reducing the environmental footprint associated with its production.

The biological evaluation of this compound has revealed promising results across multiple disease models. For example, preclinical studies have demonstrated its efficacy in inhibiting tumor growth in animal models of cancer. Additionally, it has shown potential as a neuroprotective agent in models of Alzheimer's disease by modulating amyloid-beta aggregation and reducing oxidative stress.

One of the most exciting developments related to this compound is its potential as a dual-target inhibitor. By simultaneously targeting both kinase activity and GPCR signaling pathways, it offers a novel approach to treating complex diseases where multiple pathways are involved. This dual-targeting strategy not only enhances therapeutic efficacy but also reduces the likelihood of drug resistance.

In conclusion, the compound (E)-N-{2-[5-cyclopropyl-3-(pyridin-4-y)l)-1H-pyrazol